(-)-Sophorol
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Overview
Description
(-)-Sophorol is a member of isoflavanones.
Scientific Research Applications
Sophorolipids have been explored for a wide range of applications beyond their surfactant properties. For instance, they have been studied for their potential in crop protection, food, bioflotation, medical fields, and particularly in the formation of self-assembling structures. Innovations in production processes, including the significance of in-situ product recovery for process performance, are crucial areas of focus. Genetic engineering strategies that affect sophorolipid physiochemical properties are also being explored, opening new avenues for customized applications in various industries. The burgeoning interest in sophorolipids within the bioeconomy underscores their potential to contribute significantly to sustainable and environmentally friendly technological advancements (Dierickx et al., 2021)(Dierickx et al., 2021).
properties
Molecular Formula |
C16H12O6 |
---|---|
Molecular Weight |
300.26 g/mol |
IUPAC Name |
(3R)-7-hydroxy-3-(6-hydroxy-1,3-benzodioxol-5-yl)-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C16H12O6/c17-8-1-2-9-13(3-8)20-6-11(16(9)19)10-4-14-15(5-12(10)18)22-7-21-14/h1-5,11,17-18H,6-7H2/t11-/m0/s1 |
InChI Key |
FAPWSAQOVOBPCP-NSHDSACASA-N |
Isomeric SMILES |
C1[C@H](C(=O)C2=C(O1)C=C(C=C2)O)C3=CC4=C(C=C3O)OCO4 |
Canonical SMILES |
C1C(C(=O)C2=C(O1)C=C(C=C2)O)C3=CC4=C(C=C3O)OCO4 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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